Cas no 642478-05-5 (3-methoxy-5-Quinoxalinol)

3-methoxy-5-Quinoxalinol structure
3-methoxy-5-Quinoxalinol structure
Product Name:3-methoxy-5-Quinoxalinol
CAS No:642478-05-5
MF:C9H8N2O2
MW:176.172021865845
CID:500295
PubChem ID:136262393
Update Time:2025-04-19

3-methoxy-5-Quinoxalinol Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-5-Quinoxalinol
    • 3-Methoxyquinoxalin-5-ol
    • 5-Quinoxalinol, 3-methoxy-
    • LYPGPVFFVUJFEV-UHFFFAOYSA-N
    • 3-Methoxy-quinoxalin-5-ol
    • 642478-05-5
    • SCHEMBL3581533
    • Inchi: 1S/C9H8N2O2/c1-13-8-5-10-6-3-2-4-7(12)9(6)11-8/h2-5,12H,1H3
    • InChI Key: LYPGPVFFVUJFEV-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C2C=CC=C(C2=N1)O

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 55.24

3-methoxy-5-Quinoxalinol Related Literature

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